Cas no 903-46-8 (1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2))

1,8-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2) is a water-soluble anthraquinone derivative with two sulfonate groups, enhancing its solubility and reactivity in aqueous systems. The compound's conjugated quinoid structure contributes to its utility as an intermediate in dye synthesis, particularly for vibrant and stable colorants. Its disulfonate functionality improves compatibility with polar solvents, facilitating applications in analytical chemistry and industrial processes. The sodium salt form ensures ease of handling and storage. This compound is valued for its consistent purity and stability under standard conditions, making it suitable for research and specialized manufacturing where precise chemical properties are required.

1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2) structure

903-46-8 structure

Product Name:1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2)

CAS No:903-46-8

MF:C₁₄H₈NaO₈S₂

MW:391.32829284668

CID:811526

Update Time:2025-07-31

1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

- 1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2)
- disodium,9,10-dioxoanthracene-1,8-disulfonate
- 1,8-Anthracenedisulfonic acid,9,10-dihydro-9,10-dioxo-,disodium salt
- 1,8-Anthraquinonedisulfonic acid,disodium salt
- Disodium 9,10-dihydro-9,10-dioxoanthracene-1,8-disulphonate
- disodium 9,10-dioxo-9,10-dihydroanthracene-1,8-disulfonate
- EINECS 212-991-9
- 1,8-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, disodium salt (7CI, 8CI, 9CI)
- Anthraquinone-1,8-disulfonic acid disodium salt
- Disodium 1,8-anthraquinonedisulfonate
- Disodium 9,10-anthraquinone-1,8-disulfonate
- Disodium 9,10-dihydro-9,10-dioxoanthracene-1,8-disulfonate
- Inchi： 1S/C14H8O8S2.Na/c15-13-7-3-1-5-9(23(17,18)19)11(7)14(16)12-8(13)4-2-6-10(12)24(20,21)22;/h1-6H,(H,17,18,19)(H,20,21,22);
- InChI Key： QONNSKOHDHVXDE-UHFFFAOYSA-N
- SMILES： [Na].O=C1C2C=CC=C(C=2C(=O)C2C1=CC=CC=2S(O)(=O)=O)S(O)(=O)=O

Computed Properties

Exact Mass: 411.93000

Experimental Properties

PSA: 165.30000
LogP: 2.43180

1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:2) Pricemore >>

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